Electrophoretic deposition of TiO2 nanorods for low-temperature dye-sensitized solar cells
RSC Advances Pub Date: 2014-01-10 DOI: 10.1039/C3RA47286H
Abstract
The fabrication of low-temperature photoanodes is essential for flexible dye-sensitized solar cells. Electrophoretic deposition (EPD) represents a potential alternative to form photoanodes at low temperature. To optimize the photoanodes fabricated by EPD, TiO2 nanorod/nanoparticle (labeled as NRP) structures were synthesized. The obtained NRPs have high surface charges and wide size distribution, making them suitable to form binder-free photoanodes with EPD. Compared with reference DSSCs produced with P25 (commercial TiO2 particles), NRP based DSSCs showed enhanced light-scattering property and decreased recombination. Further, under the same total time, the efficiencies of the devices obtained with multiple EPD are above 2.2 times those of one step devices. Without any calcination or compression, the best device (with multiple EPD and a thin layer of nanoparticles) gives a conversion efficiency of 4.35%, having a short circuit current density, open circuit voltage, and filling factor of 8.41 mA cm−2, 0.74 V and 69.75%, respectively.
Recommended Literature
- [1] The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner
- [2] Facile gold nanorod purification by fractionated precipitation†
- [3] A simple model to understand the effect of membrane shear elasticity and stress-free shape on the motion of red blood cells in shear flow
- [4] Analysis of the Raman spectra of Ca2+-dipicolinic acid alone and in the bacterial spore core in both aqueous and dehydrated environments
- [5] Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes
- [6] Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†
- [7] Response of CPO-27-Ni towards CO, N2 and C2H4
- [8] Pharmacokinetics of Agelastatin A in the central nervous system
- [9] Environmentally-friendly processing of thermosets by two-stage sequential aza-Michael addition and free-radical polymerization of amine–acrylate mixtures
- [10] Understanding in crystallization of polyethylene: the role of boron nitride (BN) particles
Journal Name：RSC Advances
Research Products
-
CAS no.: 111900-32-4
-
CAS no.: 178064-02-3
